NSC-658497

• CAS No.: 909197-38-2
• Product Name: NSC-658497
• Molecular Formula: C20H10N2O6S2
• Molecular Weight: 438.42
• IUPAC Name: (3Z)-3-[[(5Z)-5-[(4-nitrophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]methylidene]chromene-2,4-dione
• Standard InChI: InChI=1S/C20H10N2O6S2/c23-17-13-3-1-2-4-15(13)28-19(25)14(17)10-21-18(24)16(30-20(21)29)9-11-5-7-12(8-6-11)22(26)27/h1-10H/b14-10-,16-9-
• Standard InChIKey: DJFUFNNDOAUACG-FUVGAYRCSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C(=CN3C(=O)C(=CC4=CC=C(C=C4)[N+](=O)[O-])SC3=S)C(=O)O2
• Appearance: Solid powder
• Description: NSC-658497 is an inhibitor of SOS1-Ras interaction. It acts by dose-dependently inhibiting SOS1 GEF activity.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NSC-658497; NSC 658497; NSC658497
• Reference: 1: Evelyn CR, Duan X, Biesiada J, Seibel WL, Meller J, Zheng Y. Rational design of small molecule inhibitors targeting the Ras GEF, SOS1. Chem Biol. 2014 Dec 18;21(12):1618-28. doi: 10.1016/j.chembiol.2014.09.018. Epub 2014 Nov 20. PubMed PMID: 25455859; PubMed Central PMCID: PMC4272618.
• PubChem Compound: 54608884
• Last Modified: Nov 11 2021